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Compound of Interest

Compound Name: Difenoxuron

Cat. No.: B1670553

Difenoxuron: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Difenoxuron, a substituted phenylurea herbicide, has been utilized in agriculture for the
selective control of broad-leaved weeds and grasses. This technical guide provides an in-depth
overview of its chemical structure, physicochemical properties, mode of action, synthesis, and
toxicological profile. Detailed experimental protocols for its analysis are also presented,
alongside visualizations of key pathways to facilitate a comprehensive understanding for
researchers, scientists, and professionals in drug development.

Chemical Structure and Identification

Difenoxuron is chemically known as 3-[4-(4-methoxyphenoxy)phenyl]-1,1-dimethylurea. Its
structure is characterized by a central phenylurea core with a p-methoxyphenoxy substituent
on one of the phenyl rings.

Table 1: Chemical Identification of Difenoxuron
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Identifier Value
3-[4-(4-methoxyphenoxy)phenyl]-1,1-

IUPAC Name 4 P y)phenyl
dimethylurea

CAS Number 14214-32-5

Chemical Formula Ci16H18N203

Molecular Weight 286.33 g/mol
CN(C)C(=0O)NC1=CC=C(C=C1)0C2=CC=C(C=

SMILES
C2)0C

InChl Key AMVYOVYGIIXTQB-UHFFFAOYSA-N

Physicochemical Properties

The physicochemical properties of Difenoxuron influence its environmental fate and behavior.

It is a colorless crystalline solid with moderate aqueous solubility.[1]

Table 2: Physicochemical Properties of Difenoxuron

Property Value Reference
Melting Point 136-138 °C

Boiling Point ~428.7 °C (estimated)

Density ~1.23 g/cm?3

Water Solubility

3.7 mg/L at 20 °C

Vapor Pressure

1.3x 108 Paat 20 °C

LogP (Octanol-Water Partition

Coefficient)

3.6

pKa

Not available (non-ionizable)

Mode of Action
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Difenoxuron is a selective, systemic herbicide that is absorbed by the roots and foliage of
plants.[1] Its primary mode of action is the inhibition of photosynthesis at photosystem Il (PSII).
[1] By binding to the D1 protein of the PSII complex, Difenoxuron blocks the electron transport
chain, thereby inhibiting ATP and NADPH production necessary for COz fixation. This
disruption of photosynthesis ultimately leads to the death of the target weed species.
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Figure 1: Difenoxuron's mode of action via inhibition of Photosystem II.

Synthesis

The commercial synthesis of Difenoxuron typically involves the reaction of 4-(4-
methoxyphenoxy)aniline with dimethylcarbamoy! chloride in the presence of a base.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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